Cas no 519055-69-7 (5-Bromo-4-methylthiophene-2-sulfonamide)

• Product Name: 5-Bromo-4-methylthiophene-2-sulfonamide
• CAS No: 519055-69-7
• MF: C₅H₆BrNO₂S₂
• MW: 256.140637874603
• CID: 3279361
• PubChem ID: 22019533
• Update Time: 2025-04-21

5-Bromo-4-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENESULFONAMIDE, 5-BROMO-4-METHYL-
• 5-Bromo-4-methyl-2-thiophenesulfonamide
• DHBGCIHMCCBTPL-UHFFFAOYSA-N
• DB-206939
• 519055-69-7
• Z1357801287
• G49573
• UVA05569
• 5-bromo-4-methylthiophene-2-sulfonamide
• CS-0230189
• AKOS018448620
• EN300-102665
• SCHEMBL5512490
• 5-Bromo-4-methylthiophene-2-sulfonamide

• Inchi： 1S/C5H6BrNO2S2/c1-3-2-4(10-5(3)6)11(7,8)9/h2H,1H3,(H2,7,8,9)
• InChI Key： DHBGCIHMCCBTPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(S1)S(N)(=O)=O

Computed Properties

• Exact Mass: 254.90233Da
• Monoisotopic Mass: 254.90233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.8Ų

5-Bromo-4-methylthiophene-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes